Cas no 488-04-0 (holomycin)

• Product Name: holomycin
• CAS No: 488-04-0
• MF: C₇H₆N₂O₂S₂
• MW: 214.264738559723
• CID: 932094
• PubChem ID: 10262683
• Update Time: 2025-04-19

holomycin Chemical and Physical Properties

Names and Identifiers

• holomycin
• N-(5-oxo-4H-dithiolo[4,3-b]pyrrol-6-yl)acetamide
• acetamide, N-(4,5-dihydro-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)-
• N-(4,5-Dihydro-5-oxo-1,2-dithiolo[4,3-b]pyrrol-6-yl)acetamide
• N-(5-Oxo-4,5-dihydro[1,2]dithiolo[4,3-b]pyrrol-6-yl)acetamide
• 488-04-0
• 44CF65YLF8
• 1,2-DITHIOLO(4,3-B)PYRROL-5(4H)-ONE, 6-(ACETYLAMINO)-
• N-(5-Oxo-4,5-dihydro-[1,2]dithiolo[4,3-b]pyrrol-6-yl)acetamide
• CHEBI:156451
• N-{5-oxo-4H,5H-[1,2]dithiolo[4,3-b]pyrrol-6-yl}acetamide
• SCHEMBL2722541
• Q27258732
• Acetamide, N-(4,5-dihydro-5-oxo-1,2-dithiolo(4,3-b)pyrrol-6-yl)-
• CS-0113932
• CHEMBL476226
• HOLOMYCIN [MI]
• UNII-44CF65YLF8
• N-(4,5-dihydro-5-oxo-1,2-dithiolo-[4,3-b]pyrrol-6-yl)acetamide
• BRN 0188430
• MS-23176
• N-(5-oxo-4H-dithiolo[3,4-d]pyrrol-6-yl)acetamide
• 6-Acetamido-1,2-dithiolo(4,3-b)pyrrol-5(4H)-one
• N-(4,5-Dihydro-5-oxo-1,2-dithiolo(4,3-b)pyrrol-6-yl)acetamide
• N-(4,5-Dihydro-5-oxo-1,2-dithiolo(4,3-b)pyrrol-6-yl)-N-methylformamide
• HY-135751
• 6-(acetylamino)-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one
• 6-acetamido-1,2-dithiolo[4,3-b]pyrrol-5(4H)-one
• 1,2-DITHIOLO(4,3-B)PYRROL-5(4H)-ONE, 6-ACETAMIDO
• DTXSID40197605
• N-(4,5-Dihydro-5-oxo-1,2-dithiolo-(4,3-b)pyrrol-6-yl)acetamide
• 1,2-Dithiolo(4,3-b)pyrrol-5(4H)-one, 6-acetamido-
• N-Demethylthiolutin
• GLXC-02082
• 6-(Acetylamino)-1,2-dithiolo(4,3-b)pyrrol-5(4H)-one
• N-(5-oxo-4H,5H-(1,2)dithiolo(4,3-b)pyrrol-6-yl)acetamide
• N-(5-oxo-4H-Dithiolo(4,3-b)pyrrol-6-yl)acetamide
• DTXCID60120096
• N-(5-oxo-4,5-dihydro(1,2)dithiolo(4,3-b)pyrrol-6-yl)acetamide

• Inchi： 1S/C7H6N2O2S2/c1-3(10)8-5-6-4(2-12-13-6)9-7(5)11/h2H,1H3,(H,8,10)(H,9,11)
• InChI Key： HBUNPJGMNVQSBX-UHFFFAOYSA-N
• SMILES： S1C2C(=CS1)NC(C=2NC(C)=O)=O

Computed Properties

• Exact Mass: 213.98718
• Monoisotopic Mass: 213.987069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -0.8
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.632
• Boiling Point: 532.147°C at 760 mmHg
• Flash Point: 275.633°C
• Refractive Index: 1.742
• PSA: 58.2

holomycin Security Information

• Toxicity：LD50 i.v. in mice: 5-10 mg/kg (Von Daehne)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines